N-{[5-(thiophen-2-yl)furan-2-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-[(5-thiophen-2-ylfuran-2-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C18H13F3N2O3S/c19-18(20,21)11-3-1-4-12(9-11)23-17(25)16(24)22-10-13-6-7-14(26-13)15-5-2-8-27-15/h1-9H,10H2,(H,22,24)(H,23,25)
• InChI Key: DSHKKGXLOMPSLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC2=CC=C(O2)C3=CC=CS3)C(F)(F)F
• Molecular Formula: C18H13F3N2O3S
• Molecular Weight: 394.4 g/mol

Description

This compound is a complex organic molecule that contains several interesting substructures, including a thiophene ring, a furan ring, and a trifluoromethyl group. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Furan is a five-membered ring with four carbon atoms and one oxygen atom. The trifluoromethyl group (-CF3) is a functional group in organofluorines that has a central carbon atom attached to three fluorine atoms.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, the synthesis of similar compounds often involves reactions like condensation, heterocyclization, and functional group interconversions. For example, thiophene derivatives can be synthesized through condensation reactions like the Gewald reaction, which involves the condensation of a carbonyl compound, a cyano ester, and sulfur.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiophene and furan rings would contribute to the compound’s aromaticity, while the trifluoromethyl group would likely add to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its structural features. For example, the presence of the thiophene and furan rings could contribute to its aromaticity and potentially its color. The trifluoromethyl group could influence its polarity and reactivity.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, which are part of the compound , have been reported to possess a wide range of therapeutic properties. . .

Antimicrobial Activity

. This makes them valuable in the development of new antimicrobial drugs.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Antitumor Activity

. This suggests potential applications in cancer treatment.

Industrial Chemistry and Material Science

. .

Inhibitors of Corrosion of Metals

. This makes them valuable in the protection of metals from corrosion.

Fabrication of Light-Emitting Diodes

. This suggests potential applications in the electronics industry.

Organic Field-Effect Transistors (OFETs)

. This suggests potential applications in the development of organic electronics.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many thiophene derivatives have been found to have biological activity, and their mechanisms of action often involve interactions with biological macromolecules.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the biological activity of many thiophene derivatives, it could be interesting to explore its potential as a pharmaceutical compound.